Cas no 112614-96-7 (4-phenyl-1H-1,2,3-triazole)

• Product Name: 4-phenyl-1H-1,2,3-triazole
• CAS No: 112614-96-7
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 2881225
• PubChem ID: 137153
• Update Time: 2025-04-21

4-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• MFCD00760404
• DTXSID20168459
• 676-370-8
• NSC83125
• PD119400
• 1680-44-0
• 112614-96-7
• NSC-83125
• 5-phenyl-1,2,3-triazole
• 4-Phenyl-1H-[1,2,3]triazole
• BDBM17448
• AC-26697
• v-Triazole, 4-phenyl-
• AS-54881
• AKOS016004578
• 4-Phenyl-1H-1,2,3-triazole, AldrichCPR
• 4-phenyltriazole
• BDBM50260368
• 4-phenyl-2H-1,2,3-triazole
• NSC 83125
• 4-Phenyl-1,2,3-triazole
• AKOS025394439
• SY211430
• 5-Phenyl-1H-[1,2,3]triazole
• MFCD06739070
• W10688
• phenyltriazole
• AB28523
• 4-phenyl-2H-triazole
• SCHEMBL9868
• 1H-1,3-Triazole, 4-phenyl-
• DB-123553
• 1,2,3-Triazole, 4-phenyl-
• DA-70127
• SCHEMBL8221447
• Z2798585249
• EN300-379195
• CS-0171311
• 5-phenyl-1H-1,2,3-triazole
• AKOS006344505
• AKOS015899430
• 4-Phenyl-1H-1,2,3-triazole
• HY-W113615
• CHEMBL193664
• 1H-1,2,3-Triazole, 4-phenyl-
• 4-phenyl-1H-1,2,3-triazole

• Inchi： 1S/C8H7N3/c1-2-4-7(5-3-1)8-6-9-11-10-8/h1-6H,(H,9,10,11)
• InChI Key： LUEYUHCBBXWTQT-UHFFFAOYSA-N
• SMILES： N1=C(C=NN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 145.063997236Da
• Monoisotopic Mass: 145.063997236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų